Cas no 136757-49-8 (α-4-(Trifluoromethyl)phenylbenzeneethanol)

• Product Name: α-4-(Trifluoromethyl)phenylbenzeneethanol
• CAS No: 136757-49-8
• MF: C₁₅H₁₃F₃O
• MW: 266.258334875107
• CID: 2086659
• Update Time: 2025-06-13

α-4-(Trifluoromethyl)phenylbenzeneethanol Chemical and Physical Properties

Names and Identifiers

• α-?[4-?(Trifluoromethyl)?phenyl]?benzeneethanol
• α-​[4-​(Trifluoromethyl)​phenyl]​benzeneethanol
• α-[4-(TrifluoroMethyl)phenyl]benzeneethanol
• 2-phenyl-1-[4-(trifluoromethyl)phenyl]ethanol
• α-4-(Trifluoromethyl)phenylbenzeneethanol

• Inchi： 1S/C15H13F3O/c16-15(17,18)13-8-6-12(7-9-13)14(19)10-11-4-2-1-3-5-11/h1-9,14,19H,10H2
• InChI Key： RHKBXIJRLCUBBJ-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(C(F)(F)F)C=C1)CC1=CC=CC=C1

Additional information on α-4-(Trifluoromethyl)phenylbenzeneethanol

Comprehensive Overview of α-4-(Trifluoromethyl)phenylbenzeneethanol (CAS No. 136757-49-8)

α-4-(Trifluoromethyl)phenylbenzeneethanol (CAS No. 136757-49-8) is a fluorinated aromatic alcohol with significant applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its trifluoromethylphenyl group, has garnered attention due to its unique chemical properties and versatility in synthetic chemistry. Researchers and industries are increasingly exploring its potential as a building block for advanced materials and bioactive molecules.

The α-4-(Trifluoromethyl)phenylbenzeneethanol structure combines a benzene ring with a trifluoromethyl substituent, enhancing its lipophilicity and metabolic stability. These traits make it valuable in drug design, particularly for targeting central nervous system (CNS) disorders and anti-inflammatory therapies. Recent studies highlight its role in modulating enzyme inhibition and receptor binding, aligning with trends in personalized medicine and small-molecule therapeutics.

In agrochemicals, CAS No. 136757-49-8 derivatives are investigated for their potential as pesticide intermediates or plant growth regulators. The trifluoromethyl group’s electron-withdrawing properties improve compound stability under environmental conditions, addressing sustainability challenges in modern agriculture. This aligns with global demands for eco-friendly crop protection solutions.

From a synthetic perspective, α-4-(Trifluoromethyl)phenylbenzeneethanol serves as a precursor for chiral ligands and catalysts in asymmetric synthesis. Its applications in organofluorine chemistry resonate with the growing interest in green chemistry and atom-efficient reactions. Laboratories frequently search for optimized synthetic protocols or scalable production methods for this compound, reflecting its industrial relevance.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 136757-49-8 purity and stability. Quality control remains a top priority for manufacturers, especially given its use in high-value applications. Discussions on storage conditions and handling precautions are common among procurement specialists.

Market trends indicate rising demand for fluorinated fine chemicals, driven by advancements in biotechnology and electronics. α-4-(Trifluoromethyl)phenylbenzeneethanol exemplifies this shift, with patents increasingly citing its derivatives in OLED materials and liquid crystal displays. Such innovations cater to the booming flexible electronics sector.

In conclusion, α-4-(Trifluoromethyl)phenylbenzeneethanol (CAS No. 136757-49-8) bridges multiple disciplines, from life sciences to advanced materials. Its structure-activity relationships and synthetic adaptability position it as a compound of enduring scientific and commercial interest. Future research may unlock further applications in nanotechnology and targeted drug delivery, reinforcing its role in next-generation innovations.